molecular formula C14H10FNO B6375841 2-Cyano-4-(5-fluoro-2-methylphenyl)phenol, 95% CAS No. 1261891-16-0

2-Cyano-4-(5-fluoro-2-methylphenyl)phenol, 95%

Cat. No. B6375841
CAS RN: 1261891-16-0
M. Wt: 227.23 g/mol
InChI Key: XAVFTQVBFSSIKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Cyano-4-(5-fluoro-2-methylphenyl)phenol (95%) is a phenolic compound that has been used in numerous scientific research applications. It is an important intermediate in the synthesis of various compounds and is also known as 2-cyano-4-(5-fluoro-2-methylphenyl)phenol (95%). This compound has been studied extensively in the fields of medicinal chemistry, chemical synthesis, and biochemistry.

Scientific Research Applications

2-Cyano-4-(5-fluoro-2-methylphenyl)phenol (95%) has been used in numerous scientific research applications. It has been used as a starting material in the synthesis of various compounds, such as 2-cyano-3-(3-fluoro-2-methylphenyl)propionic acid (95%), 2-cyano-4-(2-methylphenyl)phenol (95%), and 2-cyano-3-(5-fluoro-2-methylphenyl)propionic acid (95%). It has also been used in the synthesis of novel inhibitors of the enzyme cyclooxygenase-2 (COX-2). In addition, it has been used in the synthesis of inhibitors of the enzyme cytochrome P450 (CYP450), which is involved in the metabolism of drugs and xenobiotics.

Mechanism of Action

2-Cyano-4-(5-fluoro-2-methylphenyl)phenol (95%) acts as a substrate for the enzyme cyclooxygenase-2 (COX-2). This enzyme catalyzes the conversion of arachidonic acid to prostaglandins and thromboxanes, which are involved in the regulation of inflammation and blood clotting. The inhibition of COX-2 by 2-cyano-4-(5-fluoro-2-methylphenyl)phenol (95%) results in the reduction of prostaglandin and thromboxane production, which can lead to anti-inflammatory and anticoagulant effects.
Biochemical and Physiological Effects
2-Cyano-4-(5-fluoro-2-methylphenyl)phenol (95%) has been shown to have anti-inflammatory and anticoagulant effects in various animal models. In addition, it has been shown to inhibit the enzyme cytochrome P450 (CYP450), which is involved in the metabolism of drugs and xenobiotics. This inhibition can lead to increased bioavailability of drugs and xenobiotics, as well as increased efficacy of drug therapies.

Advantages and Limitations for Lab Experiments

2-Cyano-4-(5-fluoro-2-methylphenyl)phenol (95%) is a useful compound for scientific research due to its stability and low toxicity. It is also relatively inexpensive and easy to synthesize. However, it is important to note that this compound can be toxic in high concentrations, and proper safety protocols should be followed when handling it.

Future Directions

The potential future directions for 2-cyano-4-(5-fluoro-2-methylphenyl)phenol (95%) include further research into its anti-inflammatory and anticoagulant effects, as well as its ability to inhibit the enzyme cytochrome P450 (CYP450). Additionally, further research into its potential use as a starting material in the synthesis of various compounds is warranted. Finally, further research into its potential use as an inhibitor of the enzyme cyclooxygenase-2 (COX-2) is also of interest.

Synthesis Methods

2-Cyano-4-(5-fluoro-2-methylphenyl)phenol (95%) can be synthesized from 4-fluoro-2-methylphenol (95%) and potassium cyanide. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of 80-100 °C. The reaction is complete after about one hour, and the product is isolated and purified by column chromatography.

properties

IUPAC Name

5-(5-fluoro-2-methylphenyl)-2-hydroxybenzonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H10FNO/c1-9-2-4-12(15)7-13(9)10-3-5-14(17)11(6-10)8-16/h2-7,17H,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XAVFTQVBFSSIKJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)F)C2=CC(=C(C=C2)O)C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H10FNO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90684696
Record name 5'-Fluoro-4-hydroxy-2'-methyl[1,1'-biphenyl]-3-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90684696
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

227.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Cyano-4-(5-fluoro-2-methylphenyl)phenol

CAS RN

1261891-16-0
Record name 5'-Fluoro-4-hydroxy-2'-methyl[1,1'-biphenyl]-3-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90684696
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.